Cas no 2229472-48-2 (3-(1-ethylcyclobutyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(1-ethylcyclobutyl)-3,3-difluoropropanoic acid
• CAS No: 2229472-48-2
• MF: C₉H₁₄F₂O₂
• MW: 192.203070163727
• CID: 6093780
• PubChem ID: 165693023
• Update Time: 2025-06-15

3-(1-ethylcyclobutyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethylcyclobutyl)-3,3-difluoropropanoic acid
• EN300-1954521
• 2229472-48-2

• Inchi： 1S/C9H14F2O2/c1-2-8(4-3-5-8)9(10,11)6-7(12)13/h2-6H2,1H3,(H,12,13)
• InChI Key： HPYPRZYCXZTPFB-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1(CC)CCC1)F

Computed Properties

• Exact Mass: 192.09618601g/mol
• Monoisotopic Mass: 192.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(1-ethylcyclobutyl)-3,3-difluoropropanoic acid

Comprehensive Overview of 3-(1-Ethylcyclobutyl)-3,3-difluoropropanoic Acid (CAS No. 2229472-48-2)

3-(1-Ethylcyclobutyl)-3,3-difluoropropanoic acid (CAS No. 2229472-48-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the difluoropropanoic acid moiety and the ethylcyclobutyl group makes this molecule a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate lipophilicity and metabolic stability.

One of the key reasons 3-(1-ethylcyclobutyl)-3,3-difluoropropanoic acid is trending in scientific discussions is its relevance in the development of novel small-molecule therapeutics. Fluorinated compounds, such as this one, are increasingly sought after due to their enhanced bioavailability and resistance to enzymatic degradation. The ethylcyclobutyl substituent further contributes to steric hindrance, which can improve binding affinity in target proteins. This aligns with current industry trends favoring fluorine-containing drug candidates, as evidenced by the growing number of FDA-approved fluorinated pharmaceuticals.

From a synthetic chemistry perspective, the preparation of CAS No. 2229472-48-2 involves multi-step organic transformations, often starting from cyclobutane derivatives. The introduction of fluorine atoms typically employs reagents like diethylaminosulfur trifluoride (DAST) or its safer alternatives. Given the rising demand for sustainable fluorination methods, researchers are exploring catalytic approaches to synthesize such compounds with higher atom economy. This addresses the broader industry shift toward green chemistry and reduced environmental impact.

In material science, 3-(1-ethylcyclobutyl)-3,3-difluoropropanoic acid has shown potential as a precursor for specialty polymers. The difluoromethyl group can impart unique electronic properties to polymeric materials, making them suitable for applications in organic electronics and coatings. This ties into the global push for advanced functional materials, particularly in renewable energy sectors like solar cell technology and flexible displays.

Analytical characterization of this compound typically involves nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). The CAS No. 2229472-48-2 is often referenced in patent literature related to kinase inhibitors and GPCR modulators, reflecting its pharmacological relevance. Recent publications have highlighted its role in optimizing drug-like properties, such as solubility and permeability, which are critical for oral drug development.

As the scientific community continues to explore fluorine-based chemistry, compounds like 3-(1-ethylcyclobutyl)-3,3-difluoropropanoic acid will remain at the forefront of innovation. Its versatility in medicinal chemistry and material science ensures sustained interest, particularly in addressing challenges like drug resistance and material durability. Future research directions may include computational modeling to predict its behavior in biological systems or hybrid material formulations.